2-(4-chlorophenoxy)-2-methyl-N-(2-oxo-2H-chromen-6-yl)propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-(2-oxochromen-6-yl)propanamide
• InChI: InChI=1S/C19H16ClNO4/c1-19(2,25-15-7-4-13(20)5-8-15)18(23)21-14-6-9-16-12(11-14)3-10-17(22)24-16/h3-11H,1-2H3,(H,21,23)
• InChI Key: ZJLXCLROFCTJLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC2=C(C=C1)OC(=O)C=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol

Description

2-(4-chlorophenoxy)-2-methyl-N-(2-oxo-2H-chromen-6-yl)propanamide, also known as CPN-1, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. CPN-1 is a small molecule that belongs to the class of chromen-2-one derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-2-methyl-N-(2-oxo-2H-chromen-6-yl)propanamide is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory and anti-cancer effects by modulating various signaling pathways. This compound has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. This compound has also been found to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
This compound has been found to possess various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to induce apoptosis and cell cycle arrest in cancer cells. In addition, this compound has been found to possess anti-microbial properties.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-2-methyl-N-(2-oxo-2H-chromen-6-yl)propanamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. This compound has also been found to possess low toxicity, making it a suitable candidate for further preclinical studies. However, the limitations of this compound include its poor solubility in water, which can affect its bioavailability and efficacy.

Future Directions

For 2-(4-chlorophenoxy)-2-methyl-N-(2-oxo-2H-chromen-6-yl)propanamide research include the development of novel formulations to improve its solubility and bioavailability, the evaluation of its efficacy in preclinical studies, and the investigation of its potential applications in other diseases such as neurodegenerative disorders.

Scientific Research Applications

2-(4-chlorophenoxy)-2-methyl-N-(2-oxo-2H-chromen-6-yl)propanamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.